Cas no 590376-71-9 ((5E)-5-(2,3-Dihydroxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one)

• Product Name: (5E)-5-(2,3-Dihydroxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one
• CAS No: 590376-71-9
• MF: C₁₀H₇NO₃S₂
• MW: 253.297479867935
• MDL: MFCD04969084
• CID: 1085715
• PubChem ID: 19619454
• Update Time: 2025-10-28

(5E)-5-(2,3-Dihydroxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• (E)-5-(2,3-Dihydroxybenzylidene)-2-mercaptothiazol-4(5H)-one
• (5E)-5-(2,3-Dihydroxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one
• (5E)-5-(2,3-dihydroxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one(SALTDATA: FREE)
• 590376-71-9
• (5E)-5-[(2,3-dihydroxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• AKOS000307343
• ALBB-009134
• MFCD04969084
• AKOS B018383

• MDL： MFCD04969084
• Inchi： 1S/C10H7NO3S2/c12-6-3-1-2-5(8(6)13)4-7-9(14)11-10(15)16-7/h1-4,12-13H,(H,11,14,15)/b7-4+
• InChI Key： NLLGSRAFJAIEKU-QPJJXVBHSA-N
• SMILES： S1C(NC(/C/1=C\C1C=CC=C(C=1O)O)=O)=S

Computed Properties

• Exact Mass: 252.98700
• Monoisotopic Mass: 252.98673543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 479.7±55.0 °C at 760 mmHg
• Flash Point: 243.9±31.5 °C
• PSA: 133.99000
• LogP: 1.43350
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

(5E)-5-(2,3-Dihydroxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Catechols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Catechols

Additional information on (5E)-5-(2,3-Dihydroxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one

The Chemical Compound CAS No 590376-71-9: (5E)-5-(2,3-Dihydroxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one

The compound CAS No 590376-71-9, also known as (5E)-5-(2,3-Dihydroxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one, is a fascinating organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of thiazolidinones, which are well-known for their diverse biological activities and applications in drug design. The structure of this compound is characterized by a thiazole ring system, which is fused with a diketone moiety and substituted with a 2,3-dihydroxybenzylidene group. This unique combination of functional groups makes it an interesting subject for both academic research and industrial applications.

Recent studies have highlighted the importance of thiazolidinones in medicinal chemistry, particularly due to their ability to act as inhibitors of various enzymes and receptors. The presence of the 2,3-dihydroxybenzylidene group in this compound introduces additional complexity to its structure, potentially enhancing its bioactivity. Researchers have explored the use of this compound in the development of anti-inflammatory agents, antioxidants, and even anticancer drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects on cyclooxygenase enzymes, which are key players in inflammation.

In addition to its pharmacological applications, the compound has also been studied for its potential in materials science. The thiazole ring system is known for its thermal stability and mechanical strength, making it a promising candidate for the development of advanced polymers and composites. Recent advancements in polymer chemistry have utilized similar structures to create high-performance materials with applications in aerospace and electronics.

The synthesis of (5E)-5-(2,3-Dihydroxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one involves a multi-step process that typically begins with the preparation of the thiazole core. This is followed by the introduction of the benzylidene group through condensation reactions. The exact synthetic pathway may vary depending on the desired stereochemistry and purity levels. Researchers have optimized these methods to achieve higher yields and better control over the product's properties.

From an analytical standpoint, this compound can be characterized using a variety of techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide critical insights into the compound's molecular structure, purity, and stability under different conditions.

One of the most exciting developments involving this compound is its potential use in green chemistry. Scientists have explored its role as a catalyst in environmentally friendly chemical reactions. For example, studies have shown that this compound can facilitate the synthesis of bioactive molecules under mild conditions, reducing the need for hazardous reagents and solvents.

In conclusion, CAS No 590376-71-9 represents a versatile molecule with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in drug discovery, materials science, and sustainable chemical processes. As research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.